Cas no 911677-20-8 (2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-)
911677-20-8 structure
Product Name:2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-
CAS No:911677-20-8
MF:C11H19O5P
MW:262.239324808121
CID:788034
PubChem ID:71428994
Update Time:2025-04-19
2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)-
- methyl 6-diethoxyphosphorylhexa-2,4-dienoate
- DTXSID10847701
- Methyl 6-(diethoxyphosphoryl)hexa-2,4-dienoate
- 911677-20-8
-
- Inchi: 1S/C11H19O5P/c1-4-15-17(13,16-5-2)10-8-6-7-9-11(12)14-3/h6-9H,4-5,10H2,1-3H3
- InChI Key: JEEBTWMFZFDBLI-UHFFFAOYSA-N
- SMILES: P(CC=CC=CC(=O)OC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 262.09701070g/mol
- Monoisotopic Mass: 262.09701070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 71.64000
- LogP: 2.53790
2,4-Hexadienoic acid, 6-(diethoxyphosphinyl)-, methyl ester, (2E,4E)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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